Cas no 1379191-71-5 (3-aminobicyclo3.2.1octane-3-carboxylic acid)

• Product Name: 3-aminobicyclo3.2.1octane-3-carboxylic acid
• CAS No: 1379191-71-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6329509
• PubChem ID: 21120320
• Update Time: 2025-10-21

3-aminobicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-aminobicyclo3.2.1octane-3-carboxylic acid
• 1379191-71-5
• EN300-1708846

• Inchi： 1S/C9H15NO2/c10-9(8(11)12)4-6-1-2-7(3-6)5-9/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： WJZYQLDYQNFZHI-UHFFFAOYSA-N
• SMILES： OC(C1(CC2CCC(C1)C2)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-aminobicyclo3.2.1octane-3-carboxylic acid

3-Aminobicyclo[3.2.1]octane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1379191-71-5, commonly referred to as 3-aminobicyclo[3.2.1]octane-3-carboxylic acid, is a unique bicyclic amino acid that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its rigid bicyclo[3.2.1]octane framework, which imparts exceptional stability and bioactivity potential. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its structural properties and functional applications.

3-Aminobicyclo[3.2.1]octane-3-carboxylic acid exhibits a distinctive chemical structure that combines the features of an amino group (-NH₂) and a carboxylic acid (-COOH) moiety attached to the same carbon atom of the bicyclic system. This structural arrangement not only enhances its solubility in polar solvents but also facilitates its participation in various biochemical reactions. Researchers have leveraged this property to explore its role in peptide synthesis, drug delivery systems, and enzyme inhibition studies.

Recent studies have highlighted the potential of CAS No. 1379191-71-5 as a building block for constructing complex biomolecules with tailored functionalities. For instance, its incorporation into peptide libraries has enabled the discovery of novel bioactive compounds with improved pharmacokinetic profiles. Additionally, the compound's rigid bicyclic structure has been exploited in the design of small-molecule inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-aminobicyclo[3.2.1]octane-3-carboxylic acid has evolved significantly over the past decade, with researchers adopting more efficient and environmentally friendly approaches. Traditional methods involving multi-step reactions have been replaced by streamlined protocols that utilize catalytic asymmetric synthesis and microwave-assisted techniques. These advancements have not only improved yield and purity but also reduced production costs, making the compound more accessible for large-scale applications.

In terms of applications, CAS No. 1379191-71-5 has found utility in diverse fields such as drug discovery, agrochemicals, and advanced materials development. Its ability to form stable amide bonds has made it a valuable component in peptide-based vaccines and immunotherapies. Furthermore, its unique physical properties, including high melting point and thermal stability, have positioned it as a promising candidate for high-performance polymers and coatings.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of 3-amino-bicyclo[3.2.1]octane-3-carboxylic acid, providing insights into its interaction with biological targets at the atomic level. These studies have revealed that the compound's bicyclic framework allows for precise molecular recognition, making it an ideal candidate for designing highly specific therapeutic agents.

In conclusion, CAS No. 1379191-71-5, or 3-amino-bicyclo[3.2.]octane-3-carboxylic acid, represents a versatile platform for advancing chemical innovation across multiple disciplines.